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Compound of Interest

Compound Name:

2-

Cyclopropylmethanesulfonylacetic

acid

Cat. No.: B12073879

Get Quote

Executive Summary & Compound Profile
Cyclopropylmethanesulfonylacetic acid is a bifunctional building block characterized by a

cyclopropyl tail (hydrophobic), a sulfonyl linker (polar, electron-withdrawing), and a carboxylic

acid head (hydrophilic, H-bond donor/acceptor).

Chemical Structure:

Key Properties (Predicted/Typical):

Molecular Weight: ~178.2 g/mol

Acidity (pKa): ~3.5–4.0 (Enhanced acidity due to the

-sulfonyl group).

Physical State: Crystalline solid (White to off-white).[1]
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Primary Application: Introduction of cyclopropyl-sulfonyl motifs in kinase inhibitors (e.g.,

JAK/STAT pathway targets).

Accurate solubility data is the cornerstone of crystallization design, yield optimization, and

purification during scale-up.

Theoretical Solubility Profile (Hansen Parameters)
Before experimental determination, solvent screening is guided by Hansen Solubility

Parameters (HSP). The "Like Dissolves Like" principle is quantified by the distance (

) between the solute and solvent in 3D space (

).

Predicted Solubility Trends
Based on the functional group contribution method (Van Krevelen/Hoftyzer), the solute exhibits:

High Polarity: Due to the sulfone (

) and carboxyl groups.

H-Bonding Capability: Strong donor/acceptor potential.
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Solvent Class
Representative
Solvents

Predicted Solubility Mechanism

Polar Protics Methanol, Ethanol High

Strong H-bonding

matches the

carboxylic acid; polar

sulfone solvation.

Polar Aprotics DMSO, DMF, NMP Very High

Dipole-dipole

interactions with the

sulfonyl group.

Ketones/Esters
Acetone, Ethyl

Acetate
Moderate to High

Good dipole match;

often used for

crystallization

(cooling).

Ethers THF, MTBE Moderate

Acceptable for

extraction; lower

solubility than

alcohols.

Non-Polar Hexane, Heptane Negligible

Large

and

mismatch. Used as

anti-solvents.

Aromatics Toluene Low

Poor interaction with

polar domains;

potential for specific

stacking interactions.

Experimental Methodologies
To generate the "Solubility Data" required for regulatory filing and process design, two

complementary protocols are recommended.

Method A: Dynamic Laser Monitoring (Polythermal)
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Best for: Generating Solubility vs. Temperature curves (

) and Metastable Zone Width (MSZW).

Protocol:

Preparation: Load a precise mass of solute and solvent into a jacketed glass reactor (e.g., 50

mL) equipped with a turbidity probe (focused beam reflectance measurement or simple laser

transmission).

Heating: Ramp temperature at 0.5 K/min. Record the temperature where transmittance hits

100% (Clear point =

).

Cooling: Ramp down at 0.5 K/min. Record the temperature where turbidity spikes (Cloud

point =

).

Iteration: Add more solute to the same vessel and repeat to build the curve across the range

(e.g., 278.15 K to 323.15 K).

Method B: Static Equilibrium (Gravimetric/HPLC)
Best for: Verifying thermodynamic equilibrium at specific critical temperatures (e.g., 25°C,

50°C).

Protocol:

Saturation: Add excess solid to the solvent in a sealed vial.

Equilibration: Shake at constant temperature (

K) for 24–48 hours.

Sampling: Stop agitation, allow settling (2 hrs), and filter the supernatant using a pre-heated

syringe filter (0.45

m).
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Analysis: Evaporate solvent (gravimetric) or analyze via HPLC (if chromophore is sufficient)

to determine mole fraction (

).

Visualization: Workflow & Logic
Figure 1: Solubility Measurement & Data Correlation
Workflow
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Caption: Integrated workflow for generating solubility data, from initial screening to process

application.

Thermodynamic Modeling
Once experimental data (

vs

) is obtained, it must be correlated using thermodynamic models to allow for interpolation and
enthalpy calculation.

Modified Apelblat Equation
The most robust model for sulfonyl acids in organic solvents:

: Mole fraction solubility.

: Absolute temperature (K).[2]

: Empirical parameters derived via regression analysis.
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Thermodynamic Parameters
Using the van't Hoff analysis, the dissolution enthalpy (

) and entropy (

) are calculated:

Positive

: Endothermic dissolution (Solubility increases with T). Typical for this compound class.

Gibbs Energy (

):

.

Process Application: Crystallization Design
The solubility data directly informs the purification strategy.

Solvent System Recommendation
Based on the structural polarity:

Primary Solvent:Ethyl Acetate or Isopropanol. (Provides a steep solubility curve for high

recovery yield upon cooling).

Anti-Solvent:n-Heptane or Methylcyclohexane. (Induces precipitation by reducing mixture

polarity).

Figure 2: Crystallization Decision Logic
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Caption: Decision tree for selecting Cooling vs. Anti-solvent crystallization based on solubility

curve slope.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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